Cas no 19484-26-5 (1-Tridecanethiol)

1-Tridecanethiol structure
1-Tridecanethiol structure
Product Name:1-Tridecanethiol
CAS No:19484-26-5
MF:C13H28S
MW:216.426423072815
CID:161487
PubChem ID:29634
Update Time:2025-04-19

1-Tridecanethiol Chemical and Physical Properties

Names and Identifiers

    • 1-Tridecanethiol
    • N-TRIDECYL MERCAPTAN
    • tridecane-1-thiol
    • Tridecyl mercaptan
    • 1-Mercaptotridecane
    • NSC 851
    • Tridecan-1-thiol
    • Tridecyl thioalcohol
    • TRIDECYL THIOL
    • NSC851
    • DTXSID8066501
    • Q27294742
    • UNII-YW32XX0340
    • YW32XX0340
    • NSC-851
    • IPBROXKVGHZHJV-UHFFFAOYSA-N
    • 1-TRIDECANTHIOL
    • 19484-26-5
    • Tridecanethiol
    • EINECS 243-104-3
    • SCHEMBL132802
    • NS00026354
    • FT-0700108
    • Inchi: 1S/C13H28S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14/h14H,2-13H2,1H3
    • InChI Key: IPBROXKVGHZHJV-UHFFFAOYSA-N
    • SMILES: SCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 216.19134
  • Monoisotopic Mass: 216.191172
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 11
  • Complexity: 91.2
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.6
  • Topological Polar Surface Area: 1

Experimental Properties

  • Density: 0.841
  • Melting Point: 8.89°C
  • Boiling Point: 291 ºC
  • Flash Point: 112 ºC
  • Refractive Index: 1.4586
  • PSA: 0
  • LogP: 5.22720

1-Tridecanethiol Related Literature

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